Cas no 1247119-70-5 (3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine)

• Product Name: 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine
• CAS No: 1247119-70-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD14607145
• CID: 4580362
• PubChem ID: 61257874
• Update Time: 2025-05-28

3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(CHLOROMETHYL)-2-METHOXY-4,6-DIMETHYLPYRIDINE
• 1247119-70-5
• EN300-211037
• SCHEMBL18556094
• DB-424093
• AKOS010508709
• 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine

• MDL： MFCD14607145
• Inchi： 1S/C9H12ClNO/c1-6-4-7(2)11-9(12-3)8(6)5-10/h4H,5H2,1-3H3
• InChI Key： KMYOXZVMTBCJAT-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(C)=CC(C)=C1CCl

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine

Comprehensive Overview of 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine (CAS No. 1247119-70-5)

3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine (CAS No. 1247119-70-5) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique chloromethyl and methoxy functional groups. Its molecular structure, C9H12ClNO, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its role in developing bioactive molecules and advanced materials.

The growing interest in 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine aligns with trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists seek efficient synthetic routes for such intermediates to minimize waste and energy consumption. Searches for "pyridine derivatives in drug discovery" or "chloromethyl group reactivity" highlight its relevance in modern research. This compound’s selective functionalization capabilities also make it a candidate for catalysis and material science innovations.

From a pharmaceutical perspective, 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine serves as a precursor for small-molecule inhibitors and ligands. Its structural motifs are found in compounds targeting enzyme modulation and receptor binding. Recent publications emphasize its utility in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. The demand for such intermediates is reflected in queries like "pyridine-based drug synthesis" and "building blocks for APIs."

In agrochemical applications, this compound contributes to the development of crop protection agents. Its chloromethyl group enables facile derivatization, essential for creating herbicides and pesticides with improved efficacy. The rise of "sustainable agrochemicals" as a search term underscores the need for innovative intermediates like 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine to address global food security challenges.

Analytical characterization of CAS No. 1247119-70-5 involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and batch consistency, critical for industrial-scale production. Discussions around "QC for chemical intermediates" and "spectral data interpretation" reflect the technical rigor required in handling this compound.

Future prospects for 3-(chloromethyl)-2-methoxy-4,6-dimethylpyridine include expanding its role in nanotechnology and electronic materials. Its potential in conductive polymers and organic semiconductors is under investigation, aligning with trends like "organic electronics" and "smart materials." As research progresses, this compound may bridge gaps between chemical synthesis and emerging technologies.